![molecular formula C22H21N5O4 B2757044 3-methyl-N-(3-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide CAS No. 899745-61-0](/img/structure/B2757044.png)
3-methyl-N-(3-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methyl-N-(3-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. This compound is commonly referred to as MPN and is a potent inhibitor of the protein kinase B-Raf, which is a key player in the mitogen-activated protein kinase (MAPK) signaling pathway.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of complex benzamides and related compounds involves multi-step chemical reactions, including the use of morpholine and nitrobenzene derivatives as key intermediates. Studies have demonstrated the synthesis of bis(2,4-diarylimidazol-5-yl) diselenides from N-benzylbenzamides through reactions that involve the use of morpholine, showcasing the compound's role in the development of biologically active compounds (Atanassov et al., 2002). Moreover, research on 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one highlights its significance as an intermediate in synthesizing biologically active compounds, further emphasizing the importance of morpholine and nitrobenzene moieties in medicinal chemistry (Wang et al., 2016).
Medicinal Chemistry Applications
In the realm of medicinal chemistry, the structural motifs present in "3-methyl-N-(3-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide" serve as essential building blocks for developing potential therapeutic agents. For instance, research into gastroprokinetic agents has explored compounds bearing morpholine and nitrobenzene groups, indicating the relevance of these structural features in designing drugs with targeted biological activities (Morie et al., 1995). Similarly, the synthesis and anticonvulsant activity evaluation of 4-nitro-N-phenylbenzamides underscore the potential therapeutic applications of compounds containing nitrobenzene derivatives (Bailleux et al., 1995).
Material Science and Catalysis
Compounds related to "this compound" have also found applications in material science, particularly in the development of noncentrosymmetric structures for nonlinear optics. Research has demonstrated the design and synthesis of molecular complexes with ideal orientations of chromophores, facilitated by hydrogen bonding, highlighting the compound's utility in creating materials with specific optical properties (Muthuraman et al., 2001).
Properties
IUPAC Name |
3-methyl-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O4/c1-15-13-17(5-7-20(15)27(29)30)22(28)23-18-4-2-3-16(14-18)19-6-8-21(25-24-19)26-9-11-31-12-10-26/h2-8,13-14H,9-12H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CASHOSKIMGHPMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)N4CCOCC4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.